Ethyl 4-(2-chlorophenyl)-6-phenyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate

• IUPAC Name: ethyl 4-(2-chlorophenyl)-6-phenyl-2-sulfanylidene-3,4-dihydro-1H-pyrimidine-5-carboxylate
• InChI: InChI=1S/C19H17ClN2O2S/c1-2-24-18(23)15-16(12-8-4-3-5-9-12)21-19(25)22-17(15)13-10-6-7-11-14(13)20/h3-11,17H,2H2,1H3,(H2,21,22,25)
• InChI Key: XWHVGPFTUQEQBD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(NC(=S)NC1C2=CC=CC=C2Cl)C3=CC=CC=C3
• Molecular Formula: C19H17ClN2O2S
• Molecular Weight: 372.9 g/mol
• CAS No.: 300571-30-6

Description

Synthesis Analysis

The synthesis of a compound involves a series of chemical reactions that lead to the formation of the desired compound. The synthesis analysis would include the starting materials, the reagents used, the conditions under which the reactions are carried out, and the yield of the product.

Molecular Structure Analysis

The molecular structure of a compound can be determined using various spectroscopic techniques like NMR, IR, Mass spectrometry, and X-ray crystallography. The analysis would provide information about the connectivity of atoms, their spatial arrangement, and the presence of functional groups.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It includes understanding the reaction mechanism, the products formed, and the conditions required for the reaction.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound include its melting point, boiling point, solubility, stability, reactivity, etc.

Mechanism of Action

If the compound is biologically active, its mechanism of action would be studied. This involves understanding how the compound interacts with biological systems and the biochemical processes it affects.

Safety and Hazards

The safety and hazards associated with a compound are determined through toxicological studies. This includes understanding its toxicity, potential health effects, safety precautions to be taken while handling it, and its environmental impact.

Future Directions

Future directions could involve exploring new synthetic routes, finding new applications for the compound, or studying its biological activity in more detail.